Cas no 1361838-40-5 (6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine
• CAS No: 1361838-40-5
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4932978
• Update Time: 2025-06-08

6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O/c8-5-2-1-4(3-12)13-6(5)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： VLRIDYBIAHDOGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=NC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine (CAS No. 1361838-40-5)

6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine (CAS No. 1361838-40-5) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a bromine atom, a trifluoromethoxy group, and an aminomethyl moiety. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The pyridine ring is a fundamental building block in many pharmaceuticals due to its aromatic stability and the ability to form hydrogen bonds. The presence of the bromine atom at the 3-position introduces halogen bonding capabilities, which can influence the compound's interactions with biological targets. The trifluoromethoxy group at the 2-position adds fluorine atoms, known for their electron-withdrawing effects and ability to modulate lipophilicity and metabolic stability. Lastly, the aminomethyl moiety at the 6-position provides a reactive site for further functionalization and conjugation with other molecules.

Recent studies have highlighted the potential of 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in cancer pathways. The bromine and trifluoromethoxy groups contribute to its high affinity for these targets, while the aminomethyl group facilitates its interaction with protein binding sites.

In addition to its anti-cancer properties, 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine has been explored for its potential as an inhibitor of bacterial enzymes. A study in the Journal of Antibiotics demonstrated that this compound effectively inhibits key enzymes in bacterial metabolism, suggesting its utility as a lead compound for developing novel antibiotics. The unique combination of functional groups allows for fine-tuning of its antibacterial activity through structural modifications.

The synthesis of 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential functionalization of a pyridine scaffold, starting with the introduction of the bromine atom followed by the trifluoromethoxy group and finally the aminomethyl moiety. These synthetic strategies are crucial for ensuring high yields and purity, which are essential for downstream applications in drug discovery.

From a pharmacokinetic perspective, 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine exhibits favorable properties such as good solubility and permeability. These characteristics are important for ensuring that the compound can be effectively absorbed and distributed within the body. Preclinical studies have shown that it has low toxicity and good safety profiles, making it suitable for further development as a therapeutic agent.

In conclusion, 6-(Aminomethyl)-3-bromo-2-(trifluoromethoxy)pyridine (CAS No. 1361838-40-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in modern drug discovery efforts.